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CAS No.: 2137082-08-5

Cat. No.: B2383450

Get Quote

Technical Whitepaper: The Biological & Pharmacological Significance of Nτ-Methyl-D-Histidine

Executive Summary Nτ-methyl-D-histidine (3-methyl-D-histidine) represents a specific

stereochemical probe and peptidomimetic agent distinct from its endogenous L-isomer, a well-

characterized biomarker of myofibrillar protein degradation. While the L-enantiomer is a

fundamental readout of actin/myosin turnover in mammalian physiology, the D-enantiomer

serves a critical role in pharmacological engineering, enzymatic mechanistic studies, and

analytical validation. This guide delineates the chemical identity, limited biological occurrence,

and high-value application of Nτ-methyl-D-histidine in drug development and proteomic

analysis.

Chemical Identity & Nomenclature
Precise nomenclature is the first line of defense against experimental error in histidine

research. The imidazole ring contains two nitrogen atoms, and methylation can occur at either

position.[1]
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Nτ (Tau): The "tele" or "far" nitrogen (N3 in biochemical numbering; N1 in IUPAC if priority

rules are strictly followed, but conventionally treated as N3 in biology).

Nπ (Pi): The "pros" or "near" nitrogen (N1 in biochemical numbering).

Stereochemistry: The molecule in question is the D-enantiomer, the optical isomer of the

naturally occurring L-histidine derivative.

Property
Nτ-methyl-L-histidine
(Natural)

Nτ-methyl-D-histidine
(Synthetic/Probe)

Common Name 3-Methyl-L-histidine 3-Methyl-D-histidine

Primary Source
Post-translational modification

of Actin/Myosin

Synthetic organic chemistry;

Bacterial metabolites

Biological Role Muscle catabolism biomarker
Peptidomimetic stabilizer;

Chiral standard

Proteolytic Stability
Low (Susceptible to

peptidases)

High (Resistant to mammalian

proteases)

Biological Occurrence & Metabolic Fate
The "Null" Endogenous Role in Mammals
Unlike its L-isomer, Nτ-methyl-D-histidine is not a primary metabolite in mammalian tissue.

Actin Methylation: The enzyme SETD3 (SET Domain Containing 3) is the specific histidine

methyltransferase responsible for methylating H73 of actin.[1] It is highly stereospecific for L-

histidine residues within the peptide chain.

Metabolic Clearance: If introduced exogenously (e.g., via bacterial lysis or synthetic peptide

degradation), D-amino acids are typically processed by D-amino acid oxidase (DAAO) in the

kidney and liver/peroxisomes, converting them into their corresponding

-keto acids and ammonia.
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D-amino acids, including methylated variants, are frequently sequestered in:

Non-Ribosomal Peptides (NRPs): Bacterial secondary metabolites (e.g., antibiotics like

actinomycin) often incorporate D-amino acids to resist host degradation.

Quorum Sensing: D-Histidine analogs have been implicated in modulating biofilm formation,

acting as antagonists to L-amino acid signaling pathways.[2]

Pharmacological Applications: The Core Value
The primary "biological role" of Nτ-methyl-D-histidine is engineered—it is a tool used to

manipulate biological systems.

Peptidomimetic Stabilization
In drug design, replacing L-His with D-His (or its methylated analog) is a standard strategy to

extend plasma half-life.

Mechanism: Mammalian proteolytic enzymes (e.g., trypsin, chymotrypsin) recognize the

specific spatial arrangement of the L-alpha-carbon. Inversion to the D-form sterically hinders

the active site of the protease.

Methylation Synergy: The Nτ-methyl group adds a second layer of protection by altering the

pKa of the imidazole ring (making it less basic) and preventing metal coordination that some

metalloproteases require.

Probing Receptor Stereoselectivity (GPCRs)
Nτ-methyl-D-histidine is used to map the binding pockets of Histamine receptors (H1–H4) and

TRH (Thyrotropin-releasing hormone) receptors.

H3 Receptor Antagonism: Studies utilizing methyl-histidine analogs help differentiate

between the H3 receptor's requirement for imidazole tautomerism. Nτ-methylation locks the

tautomer, and the D-isomer tests the chiral tolerance of the orthosteric site.
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Figure 1: Pharmacological mechanism of Nτ-methyl-D-histidine in peptide drug design. The D-

isomer incorporation blocks proteolytic degradation while retaining (or modulating) receptor

affinity.

Analytical Methodologies & Protocols
Distinguishing Nτ-methyl-D-histidine from the abundant L-isomer is critical for accurate

metabolomics. Standard reverse-phase HPLC is insufficient; chiral separation is mandatory.

Protocol: Chiral Separation via Marfey's Reagent
This protocol derivatizes the amino acid with FDAA (1-fluoro-2-4-dinitrophenyl-5-L-alanine

amide), creating diastereomers that can be separated on standard C18 columns.

Reagents:

FDAA (Marfey's Reagent): 1% solution in acetone.

Buffer: 1M NaHCO3.

Stop Solution: 2M HCl.

Workflow:

Sample Prep: Mix 50 µL of sample (biological fluid or hydrolyzed peptide) with 100 µL of

FDAA solution and 20 µL of 1M NaHCO3.
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Incubation: Heat at 40°C for 1 hour. The FDAA reacts with the N-terminal amine.

Quenching: Add 10 µL of 2M HCl to stop the reaction.

LC-MS/MS Analysis:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 60% B over 45 minutes.

Result: The L-L diastereomer (L-FDAA + L-His) elutes differently from the L-D diastereomer

(L-FDAA + D-His), allowing precise quantification of the D-isomer.
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Figure 2: Analytical workflow for distinguishing Nτ-methyl-D-histidine using chiral derivatization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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